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Compound of Interest

Compound Name:
Triethy benzyl ammonium

tribromide

Cat. No.: B12408262 Get Quote

An In-depth Technical Guide to the Safe Handling of Triethylbenzylammonium Tribromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for

triethylbenzylammonium tribromide (TEBABr₃), a quaternary ammonium salt used in various

chemical syntheses. Due to the limited availability of data for triethylbenzylammonium

tribromide, information from closely related compounds such as benzyltriethylammonium

bromide and benzyltriethylammonium chloride has been included to provide a more complete

safety profile.

Chemical and Physical Properties
Triethylbenzylammonium tribromide is a solid, and like similar quaternary ammonium salts, it is

hygroscopic.[1][2] Proper storage in a dry, well-ventilated place is crucial.[1][3]
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Property Data Source(s)

Chemical Formula C₁₃H₂₂BrN [2][4]

Molecular Weight 272.22 g/mol [2][5]

Appearance
Off-white to white

powder/crystalline powder
[1][2][4][6]

Melting Point 193-195 °C (decomposes) [2][6]

Solubility Soluble in water [1][2][6]

Storage Condition
Room temperature, sealed in a

dry place
[2]

Sensitivity Hygroscopic [1][2]

Hazard Identification and Classification
Triethylbenzylammonium tribromide is classified as a hazardous substance. It is known to

cause skin and serious eye irritation, and may cause respiratory irritation.[1][7][8]

GHS Hazard Classification:

Skin Irritation: Category 2[7][8]

Eye Irritation: Category 2A/2[1][7][8]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[7][8]

Hazard Statements:

H315: Causes skin irritation[1][7][8]

H319: Causes serious eye irritation[1][7][8]

H335: May cause respiratory irritation[1][7][8]

Signal Word: Warning[7][8]
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Hazard Pictogram:

alt text

Handling and Storage Precautions
Safe handling and storage are paramount to minimize exposure and risk.

Safe Handling
Handle in a well-ventilated place, preferably under a chemical fume hood.[3][9][10]

Avoid breathing dust, fumes, gas, mist, or vapors.[1][7][8]

Avoid contact with skin and eyes.[3][9]

Wear suitable personal protective equipment (PPE), including gloves, safety goggles, and a

lab coat.[1][3][9]

Wash hands and any exposed skin thoroughly after handling.[1][7]

Use non-sparking tools and prevent the build-up of electrostatic charge.[3]

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][9]

Keep away from incompatible materials such as strong oxidizing agents.[1][11]

Store locked up.[7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with this compound.
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Equipment Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][3]

Hand Protection

Chemical-impermeable gloves

that have been inspected prior

to use.

[3]

Skin and Body

Wear appropriate protective

gloves and clothing to prevent

skin exposure. A lab coat is

recommended.

[1][9]

Respiratory

A NIOSH/MSHA or European

Standard EN 136 approved

respirator is required if

exposure limits are exceeded

or when dust is generated.

[1][7][9]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. Always show the Safety

Data Sheet to the attending physician.[7]
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Exposure Route First Aid Protocol Source(s)

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If feeling unwell, call

a POISON CENTER or doctor.

[1][7]

Skin Contact

Take off immediately all

contaminated clothing. Wash

the skin with plenty of soap

and water. If skin irritation

occurs, get medical advice.[1]

[3][7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice.[1][3][7]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting.

Immediately call a POISON

CENTER or doctor.[3][9] Never

give anything by mouth to an

unconscious person.[3]

Accidental Release Measures
In the event of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Evacuate personnel to a safe area.[3] Use personal protective

equipment.[3][8] Avoid breathing dust and prevent contact with the substance.[8]

Environmental Precautions: Prevent the product from entering drains.[3][8][10]
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Containment and Cleaning: Use a shovel to put the material into a convenient waste

disposal container.[9] Sweep up and shovel, keeping the material in suitable, closed

containers for disposal.[8] Avoid generating dust.[7][8] Clean the affected area thoroughly.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[3][10]

Specific Hazards: The material is combustible.[7] In a fire, hazardous combustion gases or

vapors may be produced.[7] Vapors are heavier than air and may spread along floors.[7]

Forms explosive mixtures with air on intense heating.[7]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Toxicological and Ecological Information
Toxicology: The chemical, physical, and toxicological properties have not been thoroughly

investigated.[7] It is known to be an irritant to the skin, eyes, and respiratory system.[1][2][7]

For the related compound benzyltriethylammonium chloride, the acute oral toxicity (LD50) in

rats is 2219 mg/kg.[12] Quaternary ammonium compounds can have cholinergic effects.[13]

Ecotoxicity: Data for triethylbenzylammonium tribromide is not readily available. Do not let

the product enter drains or the environment.[3][8]

Experimental Protocols & Signaling Pathways
Detailed experimental protocols for the handling of triethylbenzylammonium tribromide beyond

standard laboratory safety procedures are not available in the public domain. Similarly, specific

signaling pathways related to its toxicity have not been elucidated in the available literature.

The toxicological information is primarily based on its irritant properties and data from

analogous compounds.

Visualized Workflows
The following diagrams illustrate the logical workflows for handling and emergency procedures.
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Workflow for Handling Triethylbenzylammonium Tribromide

Preparation

Handling

Cleanup

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Weigh the Solid Compound

Transfer to Reaction Vessel

Decontaminate Glassware

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Laboratory Handling Workflow.
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First Aid Workflow for Exposure

Skin Contact Eye Contact Inhalation

Exposure Occurs

Remove Contaminated Clothing Rinse with Water for 15 mins Move to Fresh Air

Wash with Soap and Water

Seek Medical Advice
if Irritation Persists

Remove Contact Lenses

Seek Immediate Medical Attention

Keep Comfortable for Breathing

Call Poison Center or Doctor

Click to download full resolution via product page

Caption: Emergency First Aid Procedures.
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Accidental Spill Response Workflow

Spill Detected

Evacuate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill
(Prevent entry to drains)

Collect with Shovel
(Avoid creating dust)

Place in Closed Container
for Disposal

Clean Spill Area

Click to download full resolution via product page

Caption: Workflow for Accidental Spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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